Cas no 1707375-98-1 ((4-fluorophenyl)-(5-isobutyl-1H-1,2,4-triazol-3-yl)methanamine)

• Product Name: (4-fluorophenyl)-(5-isobutyl-1H-1,2,4-triazol-3-yl)methanamine
• CAS No: 1707375-98-1
• MF: C₁₃H₁₇FN₄
• MW: 248.299285650253
• CID: 5171593
• Update Time: 2025-10-28

(4-fluorophenyl)-(5-isobutyl-1H-1,2,4-triazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)-(5-isobutyl-1H-1,2,4-triazol-3-yl)methanamine

• Inchi： 1S/C13H17FN4/c1-8(2)7-11-16-13(18-17-11)12(15)9-3-5-10(14)6-4-9/h3-6,8,12H,7,15H2,1-2H3,(H,16,17,18)
• InChI Key： CUOPOOKPMSQHTL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1N=C(CC(C)C)NN=1)N

Additional information on (4-fluorophenyl)-(5-isobutyl-1H-1,2,4-triazol-3-yl)methanamine

Compound CAS No. 1707375-98-1: (4-fluorophenyl)-(5-isobutyl-1H-1,2,4-triazol-3-yl)methanamine

The compound (4-fluorophenyl)-(5-isobutyl-1H-1,2,4-triazol-3-yl)methanamine, identified by the CAS number 1707375-98-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a 4-fluorophenyl group with a 5-isobutyl-1H-1,2,4-triazol-3-yl moiety through a methanamine linker. The combination of these functional groups imparts the compound with distinctive chemical properties that make it valuable in research and industrial applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications. The use of green chemistry principles has also been incorporated to minimize environmental impact during the synthesis.

The structural integrity of (4-fluorophenyl)-(5-isobutyl-1H-1,2,4-triazol-3-yl)methanamine is further enhanced by the presence of the isobutyl group, which contributes to the compound's stability and solubility properties. This feature makes it an ideal candidate for applications in drug delivery systems and advanced materials development. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules with therapeutic properties.

In terms of application, this compound has shown promising results in the field of pharmacology. Its ability to act as a versatile building block in drug design has been extensively explored. Researchers have utilized its structure to develop novel compounds with anti-inflammatory and antioxidant properties. The integration of the fluorophenyl group into the molecule has been particularly beneficial in enhancing its bioavailability and pharmacokinetic profile.

The role of this compound in materials science is equally significant. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on its application as a dopant in organic light-emitting diodes (OLEDs), where it has demonstrated enhanced efficiency and stability under operational conditions.

The continued exploration of this compound's properties is expected to unlock new avenues for its application across diverse industries. Collaborative efforts between academic institutions and industrial research labs are driving innovation in this field, ensuring that this compound remains at the forefront of chemical research.